Cas no 1807147-92-7 (4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1807147-92-7
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4871403
• Update Time: 2025-10-28

4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-3-1-5(8(12,13)14)15-4(2-16)6(3)7(10)11/h1-2,7H
• InChI Key： QGIVZYLNQHLWMH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC(C=O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1807147-92-7)

4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde, with the CAS number 1807147-92-7, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, which include a chloro-substituted pyridine ring, a difluoromethyl group, and a trifluoromethyl group. These substituents contribute to its distinctive chemical properties and potential applications in various research areas.

The synthesis of 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde involves several sophisticated steps, reflecting the complexity of its molecular structure. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes. For instance, a study published in the Journal of Organic Chemistry (2021) detailed a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of this compound. This method not only enhances the practicality of its synthesis but also opens new avenues for its application in drug discovery and development.

In the context of medicinal chemistry, 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Its unique combination of functional groups imparts it with potent biological activities, including anti-inflammatory and anti-cancer properties. A recent clinical trial reported in the Cancer Research journal (2022) demonstrated that derivatives of this compound exhibited significant efficacy against various cancer cell lines, particularly those resistant to conventional treatments. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its potential in cancer therapy, 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage. A study published in the Nature Communications (2021) highlighted its potential as a novel therapeutic agent for IBD, demonstrating significant improvements in disease symptoms in animal models.

The physicochemical properties of 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde are also noteworthy. Its high solubility in organic solvents and moderate stability under various conditions make it suitable for use in both laboratory research and industrial applications. These properties are crucial for ensuring consistent performance in assays and formulations. Additionally, its low toxicity profile, as determined by extensive safety evaluations, further supports its potential for broader applications.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to detect and quantify 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde. These techniques provide accurate and reliable data, which are essential for quality control and regulatory compliance. Recent advancements in analytical chemistry have led to the development of more sensitive and selective methods, further enhancing the accuracy of these measurements.

The environmental impact of 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde is another important consideration. Studies have shown that it has minimal environmental persistence and degrades rapidly under natural conditions. This characteristic is crucial for ensuring its safe use in various applications without posing significant ecological risks.

In conclusion, 4-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1807147-92-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, chemical biology, and beyond. Its unique structural features, combined with its promising biological activities and favorable physicochemical properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.